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Compound of Interest

Compound Name: NNC 05-2090

cat. No.: B15579115

NNC 05-2090 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQSs) for the use of
NNC 05-2090, a potent and selective inhibitor of the betaine/GABA transporter 1 (BGT-1).

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for NNC 05-2090?

Al: Proper storage of NNC 05-2090 is crucial for maintaining its stability and activity.
Recommendations for both solid form and solutions are summarized below.

Table 1: Recommended Storage Conditions for NNC 05-2090
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Form Temperature Duration Notes

Store under

Solid Powder -20°C 12 months desiccating
conditions.

Store under

4°C 6 months desiccating
conditions.
See stability notes
In DMSO -20°C 1 to 6 months

below.

For long-term storage

-80°C 6 months ]
of stock solutions.

Note on DMSO Solution Stability: There are varying recommendations for the stability of NNC
05-2090 in DMSO at -20°C, with some sources suggesting 1 month and others up to 6 months.
To ensure the highest quality experimental results, it is recommended to prepare fresh
solutions for immediate use. If storage is necessary, a conservative approach of storing
aliquots at -20°C for no longer than one month is advised. For longer-term storage, -80°C is
preferable. Studies on the stability of various compounds in DMSO suggest that the presence
of water can be more detrimental than freeze-thaw cycles or the presence of oxygen.[1]
Therefore, using anhydrous DMSO and ensuring a low-moisture environment is critical.

Q2: What is the solubility of NNC 05-2090 in common laboratory solvents?
A2: NNC 05-2090 exhibits good solubility in dimethyl sulfoxide (DMSO).

Table 2: Solubility of NNC 05-2090

Solvent Solubility
DMSO > 45.1 mg/mL
Ethanol < 5.64 mg/mL

Q3: What is the mechanism of action of NNC 05-2090?
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A3: NNC 05-2090 is a selective inhibitor of the betaine/GABA transporter 1 (BGT-1), also
known as GABA transporter 2 (GAT-2) in mice. By blocking BGT-1, NNC 05-2090 prevents the
reuptake of GABA from the synaptic cleft, leading to an increase in extracellular GABA
concentrations. This enhancement of GABAergic neurotransmission underlies its
anticonvulsant and antiallodynic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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